Cas no 83846-36-0 (4-(2-Hydroxy-2-methylpropanoyl)benzonitrile)

• Product Name: 4-(2-Hydroxy-2-methylpropanoyl)benzonitrile
• CAS No: 83846-36-0
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 1094130
• PubChem ID: 13026809
• Update Time: 2025-04-25

4-(2-Hydroxy-2-methylpropanoyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-Hydroxy-2-methylpropanoyl)benzonitrile
• SB85237
• SCHEMBL7887114
• 83846-36-0

• Inchi： 1S/C11H11NO2/c1-11(2,14)10(13)9-5-3-8(7-12)4-6-9/h3-6,14H,1-2H3
• InChI Key： KMDZRZVSBUJUPI-UHFFFAOYSA-N
• SMILES： OC(C)(C)C(C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.1Ų

Additional information on 4-(2-Hydroxy-2-methylpropanoyl)benzonitrile

Research Briefing on 4-(2-Hydroxy-2-methylpropanoyl)benzonitrile (CAS: 83846-36-0) in Chemical Biology and Pharmaceutical Applications

4-(2-Hydroxy-2-methylpropanoyl)benzonitrile (CAS: 83846-36-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating biological pathways. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, applications, and mechanistic insights.

Recent literature indicates that 4-(2-Hydroxy-2-methylpropanoyl)benzonitrile serves as a versatile scaffold in medicinal chemistry. Researchers have successfully utilized it in the design of novel inhibitors targeting enzymes such as kinases and proteases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a potent inhibitor of the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer progression. The compound's unique structural features, including the hydroxy-methylpropanoyl moiety, contribute to its binding affinity and selectivity.

In addition to its therapeutic potential, advancements in the synthetic routes for 4-(2-Hydroxy-2-methylpropanoyl)benzonitrile have been reported. A recent Organic Process Research & Development article (2024) detailed an optimized, scalable synthesis method using green chemistry principles, achieving higher yields and reduced environmental impact. This progress is particularly relevant for industrial-scale production, where efficiency and sustainability are paramount.

Mechanistic studies have also shed light on the compound's interactions at the molecular level. Computational modeling and X-ray crystallography data reveal that the benzonitrile group facilitates hydrogen bonding with target proteins, while the hydroxy-methylpropanoyl moiety enhances solubility and pharmacokinetic properties. These findings underscore the compound's dual role as a pharmacophore and a solubility-enhancing fragment.

Looking ahead, researchers are exploring the broader applications of 4-(2-Hydroxy-2-methylpropanoyl)benzonitrile in drug discovery, including its potential in neurodegenerative diseases and infectious diseases. Preliminary in vitro studies suggest its efficacy in modulating amyloid-beta aggregation, a hallmark of Alzheimer's disease. Further in vivo validation is underway, with results anticipated in late 2024.

In conclusion, 4-(2-Hydroxy-2-methylpropanoyl)benzonitrile (CAS: 83846-36-0) continues to emerge as a valuable tool in chemical biology and pharmaceutical research. Its multifaceted applications, coupled with recent synthetic and mechanistic advancements, position it as a compound of enduring interest for both academic and industrial researchers.